8-Amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4,6,11-tetrone

• CAS No.: 61415-54-1
• Molecular Formula: C16H9N3O4
• Molecular Weight: 307.26 g/mol
• IUPAC Name: 8-amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4,6,11-tetrone
• InChI: InChI=1S/C16H9N3O4/c17-6-1-2-7-8(3-6)14(21)10-5-12-11(4-9(10)13(7)20)15(22)18-19-16(12)23/h1-5H,17H2,(H,18,22)(H,19,23)
• InChI Key: CXJSERWQUXXSBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)C(=O)C3=C(C2=O)C=C4C(=C3)C(=O)NNC4=O

Description

8-Amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4,6,11-tetrone is a complex organic compound known for its unique structure and potential applications in various fields of scientific research. This compound belongs to the class of phthalazine derivatives, which are known for their diverse biological activities and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4,6,11-tetrone typically involves multi-step organic reactions. One common method includes the cyclization of appropriate naphthalene derivatives with hydrazine derivatives under controlled conditions. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product yield and purity .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Industrial methods may also include purification steps such as recrystallization or chromatography to achieve high-purity products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions: 8-Amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4,6,11-tetrone undergoes several types of chemical reactions,